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Compound of Interest

Compound Name: Dihydromethysticin, (R)-

Cat. No.: B15186918

For researchers, scientists, and drug development professionals, the following provides
immediate and essential safety and logistical information for the handling and disposal of
Dihydromethysticin, (R)-. This guidance is intended to supplement, not replace, institutional
safety protocols and a thorough review of the full Safety Data Sheet (SDS).

Quantitative Data Summary

The following table summarizes the available quantitative data for Dihydromethysticin, (R)-. It
IS important to note that specific toxicological values for the (R)- isomer are not readily
available, and the provided data may be for the compound generally or for a mixture of related
compounds. The toxicological properties of this compound have not been fully evaluated.
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Property Value Source
Molecular Formula C15H160s5 [1]
Molecular Weight 276.28 g/mol [1]
Appearance White crystalline powder [2]
Purity 297% [2]

" Soluble in Chloroform,
Solubility [31[4]
Methanol, and DMSO

Storage Temperature -20°C [2]

920-1130 mg/kg (for a mixture
Oral LD50 (Mice) of kavalactones including [5]
dihydromethysticin)

Occupational Exposure Limits (OELSs): No specific Occupational Exposure Limits (OELS), such
as Permissible Exposure Limits (PELS) or Threshold Limit Values (TLVs), have been
established for Dihydromethysticin, (R)-.[6][7][8] In the absence of established OELs, a
conservative approach should be adopted, and exposure should be minimized to the lowest
reasonably achievable level.

Operational Plan: Handling and Personal Protective
Equipment (PPE)

Adherence to standard laboratory safety practices is paramount. The following procedural
steps are based on the known hazards of Dihydromethysticin, (R)-, which include potential
skin, eye, and respiratory tract irritation.

Engineering Controls

» Ventilation: Work with Dihydromethysticin, (R)- in a well-ventilated area. For procedures
that may generate dust or aerosols, a chemical fume hood is required.

Personal Protective Equipment (PPE)
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are mandatory. Inspect
gloves for integrity before each use.

o Eye Protection: Safety glasses with side shields or goggles are required.

o Skin and Body Protection: A lab coat or chemical-resistant coveralls must be worn. Ensure
that clothing fully covers the arms and legs.

o Respiratory Protection: For operations with a high likelihood of generating dust or aerosols
that cannot be adequately controlled by a fume hood, a NIOSH-approved respirator
appropriate for the potential exposure concentration should be used.

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly and that a safety
shower and eyewash station are readily accessible.

» Weighing and Transfer: Conduct all weighing and transfer operations in a chemical fume
hood or other ventilated enclosure to minimize dust inhalation.

o Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

o Spill Management: In the event of a small spill, decontaminate the area with an appropriate
solvent and absorb the material with an inert absorbent. For larger spills, evacuate the area
and follow institutional emergency procedures.

Disposal Plan

All waste containing Dihydromethysticin, (R)- must be treated as hazardous chemical waste
and disposed of in accordance with local, state, and federal regulations.[9][10][11]

Waste Segregation and Collection

o Solid Waste: Collect all solid waste contaminated with Dihydromethysticin, (R)-, including
used weighing papers, contaminated gloves, and absorbent materials, in a clearly labeled,
sealed container for hazardous waste.
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e Liquid Waste: Collect all liquid waste containing Dihydromethysticin, (R)- in a dedicated,
sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams
unless compatible.

o Empty Containers: "Empty" containers that held Dihydromethysticin, (R)- should be triple-
rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed
container can then be disposed of according to institutional guidelines.

Disposal Method

e The primary recommended method for the disposal of Dihydromethysticin, (R)- waste is
incineration by a licensed hazardous waste disposal facility.[9]

e Do not dispose of Dihydromethysticin, (R)- down the drain or in the regular trash.[12]

Mechanism of Action: CYP1A1 Induction

Dihydromethysticin is known to induce the expression of the cytochrome P450 enzyme
CYP1AL1.[13] This induction is mediated through the Aryl Hydrocarbon Receptor (AhR)
signaling pathway.[13][14]

Click to download full resolution via product page

Caption: Dihydromethysticin-mediated induction of CYP1ALl via the AhR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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